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Compound of Interest

Compound Name: FB23

Cat. No.: B15612780 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling FB23, a potent and selective FTO demethylase

inhibitor. The following procedures are designed to ensure the safe handling, storage, and

disposal of this compound, thereby minimizing risks of exposure and environmental

contamination. Adherence to these guidelines is essential for maintaining a safe laboratory

environment.

I. Hazard Identification and Safety Data
FB23 is a chemical compound that requires careful handling due to its potential health hazards.

Based on available safety data, it is classified as an irritant. All personnel must be familiar with

the hazards outlined below before commencing any work with this compound.

Globally Harmonized System (GHS) Classification:

Signal Word: Danger

Hazard Statements:

H315: Causes skin irritation.

H318: Causes serious eye damage.
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H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

The following table summarizes key quantitative and safety information for FB23:

Parameter Value Reference

Chemical Name

2-[[2,6-dichloro-4-(3,5-

dimethyl-4-

isoxazolyl)phenyl]amino]-

benzoic acid

[1]

CAS Number 2243736-35-6 [1]

Molecular Formula C18H14Cl2N2O3 [1]

Molecular Weight 377.22 g/mol [2]

Appearance White to off-white solid [3]

Solubility

Soluble in DMSO (e.g., 125

mg/mL with ultrasonic

assistance)

[3]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[3]

Storage (In Solvent)
-80°C for up to 2 years; -20°C

for up to 1 year
[3]

Purity ≥98%

II. Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent direct contact with FB23. The required level of

protection depends on the specific procedure being performed.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with safety glasses.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double-

gloving (e.g., nitrile gloves).-

Disposable sleeves.

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and skin

protection is crucial.

Solution Preparation and

Handling

- Chemical fume hood or other

certified ventilated enclosure.-

Standard lab coat.- Safety

glasses with side shields or

chemical splash goggles.-

Single pair of chemical-

resistant gloves (e.g., nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

General Laboratory Operations
- Standard lab coat.- Safety

glasses.- Nitrile gloves.

Basic protection against

accidental contact.

III. Experimental Protocol: Safe Handling of FB23
The following step-by-step procedure outlines the safe handling of FB23 from receipt to

disposal.

1. Preparation and Area Setup:

Designate a specific area for handling FB23, preferably within a certified chemical fume
hood.
Ensure the work area is clean and free of clutter.
Verify that the fume hood is functioning correctly.
Prepare a spill kit and ensure it is readily accessible. The kit should contain absorbent
materials, appropriate deactivating agents (if known), and waste disposal bags.
Assemble all necessary equipment and reagents before handling the compound.

2. Donning PPE:
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Put on the appropriate PPE as specified in the table above, based on the task to be
performed.
Ensure gloves are intact and properly fitted.

3. Weighing and Solution Preparation:

When handling the solid form of FB23, perform all weighing operations within a chemical
fume hood or a balance enclosure to minimize inhalation exposure.
Use dedicated spatulas and weighing boats.
To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the pre-weighed FB23
powder to avoid splashing.[3] If necessary, use an ultrasonic bath to aid dissolution.[3]

4. Experimental Use:

Conduct all experiments involving FB23 within a chemical fume hood.
Avoid direct contact with skin, eyes, and clothing.
Keep containers of FB23 closed when not in use.

5. Decontamination:

After completing the work, decontaminate all surfaces and equipment that may have come
into contact with FB23. Use a suitable cleaning agent (e.g., 70% ethanol), followed by water.
Wipe down the interior of the fume hood.

6. Doffing PPE:

Remove PPE in a manner that avoids self-contamination.
Remove gloves first, followed by the lab coat and then eye/face protection.
Wash hands thoroughly with soap and water after removing all PPE.

IV. Disposal Plan
All waste materials contaminated with FB23 must be treated as hazardous waste and disposed

of according to institutional and local regulations.[4]

Solid Waste:

Collect all contaminated solid waste, including unused FB23 powder, pipette tips, weighing

boats, and contaminated PPE, in a dedicated, clearly labeled, and sealed hazardous
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waste container.

Liquid Waste:

Collect all aqueous and solvent-based solutions containing FB23 in a separate, sealed,

and clearly labeled hazardous waste container.

Do not pour FB23 solutions down the drain.[5]

Waste Storage:

Store hazardous waste containers in a designated, secure area away from incompatible

materials.

Final Disposal:

Arrange for the disposal of all FB23-contaminated waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

V. Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Spill:

Evacuate the area and restrict access.
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Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material and place it in a sealed container for hazardous

waste disposal.

Decontaminate the spill area thoroughly.

VI. Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of FB23.

Preparation Handling Post-Handling Disposal

1. Prepare Work Area
(Fume Hood, Spill Kit) 2. Don Appropriate PPE

Proceed
3. Weigh FB23 Powder

(in containment)
Proceed 4. Prepare Solution

Proceed
5. Perform Experiment

Proceed
6. Decontaminate

(Equipment & Surfaces)
Complete 7. Doff PPE

Proceed
8. Segregate & Label Waste

Proceed
9. Store Waste SecurelyProceed 10. EHS Disposal

Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of FB23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FB23]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612780#personal-protective-equipment-for-
handling-fb23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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